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Compound of Interest

Compound Name: Dimethyl 2,2'-thiobisacetate

Cat. No.: B108632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Dimethyl 2,2'-
thiobisacetate, a versatile organosulfur compound with potential applications in various

scientific and industrial fields, including pharmaceutical development. This document details its

chemical and physical properties, commercial suppliers, synthesis protocols, and potential

biological activities, offering a valuable resource for researchers and developers.

Core Chemical and Physical Properties
Dimethyl 2,2'-thiobisacetate, also known as dimethyl thiodiglycolate, is a diester with the

molecular formula C6H10O4S. It is a colorless to pale yellow liquid with a distinct odor.[1][2]

The presence of a central sulfur atom and two ester functionalities imparts unique reactivity,

making it a subject of interest for chemical synthesis and potential biological applications.[1]

Physicochemical Data
The following table summarizes the key physicochemical properties of Dimethyl 2,2'-
thiobisacetate, compiled from various commercial and database sources.
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Property Value Source

CAS Number 16002-29-2 [1][3][4]

Molecular Formula C6H10O4S [1][5]

Molecular Weight 178.21 g/mol [3][5]

Appearance Colorless to pale yellow liquid [1][2]

Boiling Point
224.5°C at 760 mmHg; 130°C

at 15 Torr
[1][3]

Density ~1.199 g/cm³ [1]

Refractive Index ~1.469 [1]

Flash Point 95°C [1]

Solubility Soluble in organic solvents [2]

Commercial Availability
Dimethyl 2,2'-thiobisacetate is available from a range of commercial chemical suppliers. The

purity levels and available quantities may vary between suppliers. Researchers should request

a certificate of analysis to confirm the specifications of the product.

Major Commercial Suppliers
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Supplier Noted Purity/Grade
Country of Origin (if
specified)

Moltus Research Laboratories Not specified India[1]

LookChem Varies by listing China[4]

ChemBK Not specified Not specified[2]

Key Organics >97% Not specified[4]

CymitQuimica Not specified Not specified

Amitychem Industrial Grade/98.50% China

XIAMEN EQUATION

CHEMICAL CO.,LTD
Industrial Grade China

Alfa Aesar Not specified Not specified

TCI Chemicals Not specified Not specified

Sigma-Aldrich Not specified Not specified

Synthesis and Experimental Protocols
While several methods for the synthesis of thiodiglycolates exist, a common approach involves

the reaction of a thioglycolate precursor with a haloacetate. The following protocol is adapted

from established synthetic methodologies for related compounds.

Experimental Protocol: Synthesis of Dimethyl 2,2'-
thiobisacetate
This protocol describes a two-step process for the synthesis of Dimethyl 2,2'-thiobisacetate,

starting from chloroacetic acid and sodium sulfide.

Step 1: Synthesis of Thiodiglycolic Acid

In a well-ventilated fume hood, dissolve sodium sulfide in water.
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Slowly add a solution of chloroacetic acid to the sodium sulfide solution while maintaining the

temperature below a specified limit with an ice bath.

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours.

Acidify the reaction mixture with a suitable acid (e.g., hydrochloric acid) to precipitate the

thiodiglycolic acid.

Collect the solid product by filtration, wash with cold water, and dry under vacuum.

Step 2: Esterification of Thiodiglycolic Acid

Suspend the dried thiodiglycolic acid in an excess of methanol.

Add a catalytic amount of a strong acid (e.g., sulfuric acid).

Heat the mixture to reflux for several hours, monitoring the reaction progress by a suitable

analytical technique (e.g., TLC or GC).

After completion, cool the reaction mixture and remove the excess methanol under reduced

pressure.

Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a saturated

sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude Dimethyl 2,2'-thiobisacetate.

Purify the crude product by vacuum distillation.

Experimental Workflow: Synthesis and Purification
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Caption: A simplified workflow for the synthesis and purification of Dimethyl 2,2'-
thiobisacetate.

Potential Biological Activity and Applications
While direct studies on the biological activity of Dimethyl 2,2'-thiobisacetate are limited, the

activities of its parent compound, thiodiglycolic acid, and related dialkyl thiodiacetates provide

insights into its potential applications in drug discovery and development.

Inhibition of Tyrosine Kinases
One report suggests that Dimethyl 2,2'-thiodiacetate can act as a chemical crosslinking agent

that reacts with the thiol group of proteins and peptides. It has been proposed that it binds to

nitrogen atoms in the amino acid tyrosine, forming an alkylthio-tyrosine complex that inhibits

the activity of tyrosine kinase enzymes.[6] This inhibition could lead to a reduction in the

synthesis of proteins containing tyrosine residues.[6] Tyrosine kinases are critical components

of many signaling pathways that regulate cell growth, proliferation, and differentiation, and their

dysregulation is implicated in various diseases, including cancer.

Hypothetical Signaling Pathway: Tyrosine Kinase
Inhibition
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Caption: A hypothetical signaling pathway illustrating the potential inhibitory effect of Dimethyl
2,2'-thiobisacetate on tyrosine kinase activity.

Effects on Fatty Acid Metabolism
Studies on thioglycolate-elicited macrophages have shown alterations in the incorporation and

oxidation of fatty acids.[7] Specifically, thioglycolate treatment led to a reduction in the
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incorporation of linoleic, palmitic, and arachidonic acids, while increasing the oxidation of

arachidonic acid.[7] These findings suggest that compounds like Dimethyl 2,2'-thiobisacetate
could potentially modulate lipid metabolism in immune cells, an area of significant interest in

the study of inflammation and metabolic diseases.

Safety Information
Dimethyl 2,2'-thiobisacetate should be handled with care in a laboratory setting. Based on

available safety data for this and similar compounds, it is considered harmful if swallowed and

may cause skin and eye irritation. It is recommended to wear appropriate personal protective

equipment, including gloves and safety glasses, and to work in a well-ventilated area.[8] For

detailed safety information, always refer to the Material Safety Data Sheet (MSDS) provided by

the supplier.

Conclusion
Dimethyl 2,2'-thiobisacetate is a commercially available organosulfur compound with

potential applications in chemical synthesis and as a modulator of biological pathways. Its

synthesis from readily available starting materials is feasible, and its potential to inhibit tyrosine

kinases and influence fatty acid metabolism warrants further investigation by researchers in

drug discovery and development. This guide provides a foundational resource for scientists

interested in exploring the properties and applications of this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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